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Introduction

Methoxymethyl propionate (MMP), also known as methyl 3-methoxypropionate (CAS No.
3852-09-3), is a versatile ether-ester solvent utilized across various industries, including
coatings, inks, and cleaning formulations.[1][2] Its favorable properties, such as a moderate
evaporation rate, low surface tension, and a desirable safety profile, make it an attractive
alternative to other organic solvents. A thorough understanding of its solubility characteristics in
a range of common organic solvents is paramount for formulators and researchers to optimize
its use in diverse applications, from drug delivery systems to reaction media.

This technical guide provides a comprehensive overview of the solubility of methoxymethyl
propionate in common organic solvents, based on available technical data. It also outlines a
general experimental protocol for determining solvent miscibility.

Core Properties of Methoxymethyl Propionate

Before delving into its solubility, it is essential to understand the fundamental physicochemical
properties of methoxymethyl propionate, which are summarized in the table below.
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Property Value Reference
CAS Number 3852-09-3 [31141[5]
Molecular Formula C5H1003 [3B1141[5]
Molecular Weight 118.13 g/mol [4]
Appearance Clear, colorless liquid [3]

Boiling Point 142-143 °C [4]

Density 1.009 g/mL at 25 °C [4]

Flash Point 47 °C [2]

Water Solubility

428.60 g/L at 25 °C

[3](6]

Solubility Data

Methoxymethyl propionate's molecular structure, containing both an ether and an ester

functional group, imparts a polar character, which largely dictates its solubility profile.[7] It is

generally soluble in polar organic solvents and exhibits limited solubility in non-polar solvents.

[7] The following tables summarize the available qualitative and quantitative solubility data for

methoxymethyl propionate in various common organic solvents.

Qualitative Solubility Data

Solvent Class Solvent Solubility
Alcohols Alcohols (general) Soluble[7]
Ketones Acetone Soluble[7]
Esters Various Good solubility
Ethers Various Good solubility
Aromatic Hydrocarbons Various Limited solubility
Aliphatic Hydrocarbons Various Limited solubility

Quantitative Solubility Data
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Solvent Temperature (°C) Solubility Reference

Water 25 428.60 g/L [31[6]

Note: Comprehensive quantitative solubility data for methoxymethyl propionate in a wide
range of organic solvents is not readily available in published literature. The qualitative data is
based on general statements from technical sources.

Experimental Protocol for Solubility Determination

While a specific, detailed experimental protocol for determining the solubility of
methoxymethyl propionate in various organic solvents is not extensively documented in
publicly available literature, a general methodology for assessing solvent miscibility can be
described. For aqueous solubility, standardized methods such as ASTM E1148 can be
adapted.[8][9][10][11][12]

General Protocol for Determining Miscibility

This protocol provides a framework for the visual determination of miscibility of
methoxymethyl propionate in a given organic solvent at ambient temperature.

1. Materials:

o Methoxymethyl propionate (=99% purity)

o Test solvents (analytical grade)

o Calibrated glass vials or test tubes with closures
o Pipettes or graduated cylinders

o \ortex mixer

2. Procedure:

» Dispense a known volume (e.g., 5 mL) of the test solvent into a clean, dry glass vial.

e Incrementally add known volumes of methoxymethyl propionate to the test solvent. For
example, start with an addition of 0.5 mL.

o After each addition, securely cap the vial and agitate vigorously using a vortex mixer for at
least 30 seconds to ensure thorough mixing.

 Allow the mixture to stand for a minimum of 5 minutes and visually inspect for phase
separation, cloudiness, or the presence of undissolved droplets.
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e Record the observations. If the mixture remains a single, clear, and homogenous phase, the
components are considered miscible at that ratio.

o Continue the incremental additions of methoxymethyl propionate, recording observations
at each step, until phase separation is observed or a desired concentration is reached.

e The point at which a second phase persists after mixing and settling indicates the limit of
miscibility.

3. Data Interpretation:

e Miscible: No phase separation is observed at any mixing ratio.

» Partially Miscible: The components are miscible up to a certain concentration, beyond which
phase separation occurs.

e Immiscible: The components do not form a homogenous solution and two distinct phases are
observed.

For more precise, quantitative solubility determination, instrumental methods such as gas
chromatography (GC), high-performance liquid chromatography (HPLC), or nuclear magnetic
resonance (NMR) spectroscopy would be employed to measure the concentration of the solute
in the saturated solvent phase.

Diagrams
Experimental Workflow for Solubility Determination
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Figure 1: General Experimental Workflow for Determining Solvent Miscibility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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